Cas no 1416013-62-1 (2-Amino-4-bromo-3-fluorobenzoic acid)

• Product Name: 2-Amino-4-bromo-3-fluorobenzoic acid
• CAS No: 1416013-62-1
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD27664889
• CID: 2102746
• PubChem ID: 89264002
• Update Time: 2025-06-26

2-Amino-4-bromo-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-fluorobenzoic acid
• SFRJQFICUQFDFU-UHFFFAOYSA-N
• AK200341
• Benzoic acid, 2-amino-4-bromo-3-fluoro-
• Y1761
• 2-?Amino-?4-?bromo-?3-?fluorobenzoic acid
• MFCD27664889
• EN300-190990
• SCHEMBL14157169
• 2-Amino-4-Bromo-3-fluorobenzoicacid
• 2-amino-4-bromo-3-fluoro-benzoic acid
• SY099151
• PB47754
• DA-45149
• 1416013-62-1
• AKOS027251880
• CS-B1281
• AS-813/43501787
• DS-10228

• MDL： MFCD27664889
• Inchi： 1S/C7H5BrFNO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key： SFRJQFICUQFDFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1F)N

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.877±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-4-bromo-3-fluorobenzoic acid

Introduction to 2-Amino-4-bromo-3-fluorobenzoic acid (CAS No. 1416013-62-1)

2-Amino-4-bromo-3-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1416013-62-1, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of aromatic heterocycles that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both amino and bromo substituents, along with the fluorine atom, imparts unique electronic and steric properties that influence its reactivity and interactions with biological targets.

The structural features of 2-Amino-4-bromo-3-fluorobenzoic acid make it particularly interesting for medicinal chemists. The amino group serves as a potential hydrogen bond acceptor or donor, enhancing its binding affinity to various protein targets. The bromo substituent, on the other hand, can act as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex molecules. The fluorine atom, located at the 3-position of the benzoic acid ring, is known to modulate metabolic stability and binding interactions, often improving the pharmacokinetic properties of drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. 2-Amino-4-bromo-3-fluorobenzoic acid has emerged as a promising lead compound in this area due to its ability to interact with key residues in the active sites of these enzymes. For instance, studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are overexpressed in various cancers. The fluorine atom in its structure contributes to favorable interactions with hydrophobic pockets in the enzyme active site, while the amino and bromo groups provide necessary hydrogen bonding and steric complementarity.

Moreover, the compound has been explored in the context of developing treatments for inflammatory diseases. Inhibitors of cyclooxygenase (COX) enzymes play a crucial role in managing inflammation and pain. Preliminary studies suggest that derivatives of 2-Amino-4-bromo-3-fluorobenzoic acid may exhibit COX-inhibitory activity by modulating key residues involved in substrate binding. This potential has opened up avenues for further investigation into its role as a lead compound for anti-inflammatory drugs.

The synthesis of 2-Amino-4-bromo-3-fluorobenzoic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available benzoic acid derivatives, fluorination can be achieved using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). Subsequent bromination is typically performed using brominating agents like N-bromosuccinimide (NBS) under controlled conditions to avoid over-bromination. The introduction of the amino group can be accomplished through nucleophilic aromatic substitution or reduction of nitrobenzene precursors.

One of the key advantages of 2-Amino-4-bromo-3-fluorobenzoic acid is its versatility as a building block for more complex molecules. Medicinal chemists often use such scaffolds to generate libraries of compounds for high-throughput screening (HTS). By systematically varying substituents around the core benzoic acid ring, researchers can identify analogs with improved potency and selectivity. For example, replacing the amino group with other functionalities or introducing additional halogen atoms can fine-tune the pharmacological profile of the compound.

The impact of fluorine atoms on drug design cannot be overstated. Fluorine's ability to influence metabolic stability, lipophilicity, and binding affinity has made it one of the most widely used elements in medicinal chemistry. In 2-Amino-4-bromo-3-fluorobenzoic acid, the fluorine atom at the 3-position enhances interactions with hydrophobic regions of biological targets while also contributing to metabolic resistance against degradation by cytochrome P450 enzymes. This property is particularly valuable in designing drugs that require longer half-lives in vivo.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-Amino-4-bromo-3-fluorobenzoic acid. Molecular modeling techniques allow researchers to predict binding modes and affinities with high accuracy, enabling rational design of derivatives with enhanced biological activity. By integrating experimental data with computational insights, scientists can optimize synthetic routes and identify promising candidates for further development.

In conclusion,2-Amino-4-bromo-3-fluorobenzoic acid (CAS No. 1416013-62-1) represents a fascinating example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in areas such as oncology and anti-inflammatory therapy. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.